Cas no 59920-18-2 (Phenol,2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-)

• Product Name: Phenol,2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-
• CAS No: 59920-18-2
• MF: C₂₉H₂₄N₄O₁₂
• MW: 620.520467758179
• CID: 336828
• Update Time: 2024-01-28

Phenol,2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-
• Phenol,2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)
• Phenol, 2-[[4-hydroxy-3-[(4-hydroxy-3-methyl-5-nitrophenyl)methyl]-5-nitrophenyl]methyl]-4-[(2-hydroxy-5-methyl-3-nitrophenyl)methyl]-6-nitro-

• Inchi： 1S/C29H24N4O12/c1-14-3-19(27(35)22(4-14)30(38)39)7-17-8-21(29(37)24(12-17)32(42)43)10-18-9-20(28(36)25(13-18)33(44)45)6-16-5-15(2)26(34)23(11-16)31(40)41/h3-5,8-9,11-13,34-37H,6-7,10H2,1-2H3
• InChI Key： NDXBRGVIUUGXAV-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(CC2=CC(C)=CC([N+]([O-])=O)=C2O)C=C1CC1=CC([N+]([O-])=O)=C(O)C(CC2=CC([N+]([O-])=O)=C(O)C(C)=C2)=C1

Computed Properties

• Exact Mass: 620.13912

Experimental Properties

• Density: 1.546±0.06 g/cm3(Predicted)
• Boiling Point: 804.7±60.0 °C(Predicted)
• PSA: 253.48
• pka: 7.20±0.21(Predicted)